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Compound of Interest

Compound Name: Methyltetrazine-amine

Cat. No.: B6594758 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of

Methyltetrazine-amine, a compound utilized in bioconjugation and click chemistry. Due to

conflicting hazard information in available safety data sheets (SDS), a cautious approach is

recommended, treating the substance as potentially hazardous.

Key Safety and Handling Information
Methyltetrazine-amine is a pink solid that should be stored at low temperatures (-20°C or

4°C), desiccated, and protected from light.[1] Incompatible materials include strong oxidizing

agents, strong acids, and strong bases.[2][3] It is crucial to handle this compound in a well-

ventilated area, preferably within a chemical fume hood, while wearing appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat.[3][4]

Quantitative Data Summary
For quick reference, the table below summarizes the key quantitative data for Methyltetrazine-
amine and its hydrochloride salt.
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Property
Methyltetrazine-
amine

Methyltetrazine-
amine
hydrochloride

Source(s)

CAS Number 1345955-28-3 1596117-29-1 [2][3]

Molecular Formula C10H11N5 C10H12ClN5 [3]

Molecular Weight 201.23 g/mol 237.69 g/mol [3]

Appearance Pink solid Powder or crystals [1]

Storage Temperature 4°C -20°C [3]

Step-by-Step Disposal Protocol
The proper disposal of Methyltetrazine-amine, like other amine-containing compounds,

requires careful segregation and handling to prevent hazardous reactions and environmental

contamination.[5] The following protocol is a general guideline and must be adapted to comply

with local, state, and federal regulations.

1. Waste Identification and Segregation:

Classify all waste containing Methyltetrazine-amine as hazardous chemical waste.

Segregate Methyltetrazine-amine waste from other waste streams, particularly from

incompatible materials such as strong acids and oxidizing agents.[5][6]

2. Containerization:

Use a designated, compatible, and clearly labeled hazardous waste container.[5] The

container should be made of a material that does not react with amines and must have a

secure, tight-fitting lid.[6]

Label the container with "Hazardous Waste," the full chemical name "Methyltetrazine-
amine," and any known hazard pictograms (e.g., irritant, self-reactive, depending on the

SDS consulted).

3. Waste Collection and Storage:
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Collect all waste materials, including unused product, contaminated consumables (e.g.,

pipette tips, wipes), and empty containers.

Store the sealed waste container in a designated satellite accumulation area that is cool,

well-ventilated, and away from direct sunlight and heat sources.[5][6]

4. Disposal Request:

Once the waste container is full or ready for pickup, arrange for disposal through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal company.[5][7]

Do not dispose of Methyltetrazine-amine down the drain or in regular trash.[5]

5. Spill Management:

In case of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Collect the absorbed material using non-sparking tools and place it in the designated

hazardous waste container.

Clean the spill area with soap and water, and dispose of all cleaning materials as hazardous

waste.[7]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Methyltetrazine-amine.
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Methyltetrazine-Amine Disposal Workflow
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Spill Response

Start: Methyltetrazine-amine waste generated
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Disposal workflow for Methyltetrazine-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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